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Compound of Interest

Compound Name: Naled

Cat. No.: B1676917 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the potential for groundwater

contamination by the organophosphate insecticide, Naled. The document synthesizes available

data on Naled's environmental fate, mobility, and degradation, with a particular focus on its

primary breakdown product, dichlorvos (DDVP).

Executive Summary
Naled is an organophosphate insecticide characterized by its rapid degradation in the

environment. Its potential to directly contaminate groundwater is considered low due to its very

short half-life in both soil and water. However, a comprehensive assessment must include the

environmental behavior of its principal and more mobile degradation product, dichlorvos

(DDVP). While DDVP also degrades relatively quickly, its higher mobility in soil presents a

potential, albeit generally low, risk for groundwater contamination under certain conditions. This

whitepaper examines the key physicochemical properties, environmental degradation kinetics,

and mobility of both Naled and dichlorvos to provide a thorough understanding of the potential

risks to groundwater resources.

Physicochemical Properties and Environmental Fate
The potential for a pesticide to leach into groundwater is governed by its chemical and physical

properties, particularly its water solubility, soil sorption characteristics, and persistence in the

environment.
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Quantitative Data Summary
The following tables summarize key quantitative data for Naled and its primary degradation

product, dichlorvos.

Table 1: Physicochemical Properties of Naled and Dichlorvos

Property Naled Dichlorvos Source(s)

Molecular Formula C4H7Br2Cl2O4P C4H7Cl2O4P [1][2]

Molecular Weight (

g/mol )
380.78 220.98 [1][2]

Water Solubility

(mg/L)
1.5 ~10,000 [1][2]

Vapor Pressure (mm

Hg at 25°C)
2.0 x 10⁻⁴ 0.012 [1][2]

Henry's Law Constant

(atm·m³/mol)
6.5 x 10⁻⁵ 5.0 x 10⁻³ [1]

Table 2: Environmental Degradation Half-Life of Naled

Medium Condition Half-Life Source(s)

Soil Aerobic 8 hours [3]

Water pH 7, 23°C, dark 20 hours [4]

Water pH 7, 23°C, light 15 minutes [4]

Water pH 9 Rapid [1]

Surface - 1.4 - 8 hours [4]

Table 3: Environmental Degradation Half-Life of Dichlorvos
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Medium Condition Half-Life Source(s)

Soil Aerobic 2.3 - 8.0 hours [3]

Water pH 7, 23°C, dark ~7 days [4]

Water pH 7, light < 67 minutes [4]

Table 4: Soil Sorption Coefficients of Naled and Dichlorvos

Compound Koc (mL/g)
Mobility
Classification

Source(s)

Naled 180 - 344 Moderate [1]

Dichlorvos 47 - 50 High to Very High [2]

Degradation Pathway of Naled
Naled degrades in the environment primarily through hydrolysis and photolysis. The principal

degradation pathway involves the formation of dichlorvos (DDVP).[5]
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Figure 1: Simplified degradation pathway of Naled to Dichlorvos.

Experimental Protocols
The assessment of Naled's groundwater contamination potential relies on robust analytical

methodologies to detect and quantify its presence and that of its degradates in environmental

matrices.

Analysis of Naled and Dichlorvos in Water
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Objective: To determine the concentration of Naled and dichlorvos in water samples.

Methodology: Gas Chromatography with Mass Spectrometry (GC-MS) or a Nitrogen-

Phosphorus Detector (NPD).

Sample Preparation (Liquid-Liquid Extraction):

Adjust the pH of a 1-liter water sample to neutral (pH 7) to minimize hydrolysis during

extraction.[6]

Add sodium chloride to the sample to increase the ionic strength and enhance the

partitioning of the analytes into the organic solvent.[6]

Extract the sample with dichloromethane or a similar organic solvent in a separatory funnel.

Dry the organic extract using anhydrous sodium sulfate.

Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

Instrumental Analysis (GC-MS/MS):

Gas Chromatograph (GC):

Injector: Splitless mode.

Column: A 30m x 0.25mm ID, 0.25µm film thickness, mid-polarity column (e.g., HP-5MS).

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program:

Initial temperature: 60°C, hold for 1 minute.

Ramp to 180°C at 20°C/minute.

Ramp to 280°C at 10°C/minute, hold for 5 minutes.

Mass Spectrometer (MS):
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

for enhanced selectivity and sensitivity.

Ions to Monitor: Specific quantifier and qualifier ions for both Naled and dichlorvos would

be selected based on their mass spectra.

Soil Column Leaching Study (Adapted from OECD
Guideline 312)
Objective: To assess the mobility of Naled and dichlorvos in soil and their potential to leach to

groundwater.

Methodology:

Column Preparation:

Pack glass columns with sieved soil representative of the area of interest.

Saturate the soil columns with a solution of 0.01 M calcium chloride to simulate rainfall.[7]

Application:

Apply a known concentration of radiolabeled (e.g., ¹⁴C) Naled to the surface of the soil

columns. The use of a radiolabel allows for a complete mass balance determination.[7]

Leaching:

Simulate rainfall by applying a continuous flow of 0.01 M calcium chloride to the top of the

columns for a defined period (e.g., 48 hours).[7]

Sample Collection and Analysis:

Collect the leachate that passes through the columns at regular intervals.

At the end of the experiment, section the soil columns into segments (e.g., every 5 cm).
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Extract the soil sections with an appropriate solvent (e.g., acetonitrile/water).

Analyze the leachate and soil extracts for the parent compound and its degradation

products using Liquid Scintillation Counting (for total radioactivity) and radio-HPLC or GC-

MS (for identification and quantification of specific compounds).
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Figure 2: Experimental workflow for a soil column leaching study.
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Mechanism of Action: Acetylcholinesterase
Inhibition
Naled, like other organophosphate insecticides, exerts its toxic effects through the inhibition of

the enzyme acetylcholinesterase (AChE). AChE is crucial for the proper functioning of the

nervous system, as it breaks down the neurotransmitter acetylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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